4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid

• IUPAC Name: 4-(5-chloro-1,3-dioxoisoindol-2-yl)benzoic acid
• InChI: InChI=1S/C15H8ClNO4/c16-9-3-6-11-12(7-9)14(19)17(13(11)18)10-4-1-8(2-5-10)15(20)21/h1-7H,(H,20,21)
• InChI Key: YZPLNVKUQQGHJJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)O)N2C(=O)C3=C(C2=O)C=C(C=C3)Cl
• Molecular Formula: C15H8ClNO4
• DSSTOX Substance ID: DTXSID101173700
• Molecular Weight: 301.68 g/mol
• CAS RN: 161291-73-2

Description

4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid, also known as CDIBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CDIBA is a white crystalline powder that is soluble in organic solvents and has a molecular formula of C16H8ClNO5.

Mechanism of Action

The mechanism of action of 4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid involves its ability to chelate metal ions through its carboxylic acid and imide functional groups. The resulting complex exhibits a unique fluorescence emission due to the proximity of the metal ion to the isoindole ring system.
Biochemical and Physiological Effects:
4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid has been shown to have no significant biochemical or physiological effects on living organisms. However, its ability to selectively bind to metal ions makes it a potential tool for the study of metal ion homeostasis and metabolism in cells and tissues.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid is its high selectivity and sensitivity for metal ion detection. It is also relatively easy to synthesize and purify, making it a cost-effective option for laboratory experiments. However, 4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid has some limitations such as its low solubility in aqueous solutions, which may limit its applications in biological systems.

Future Directions

There are several potential future directions for the research and development of 4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid. One area of interest is the optimization of its synthesis and purification methods to improve its solubility and stability in biological systems. Another area of interest is the development of 4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid-based probes for the detection of other metal ions and biomolecules such as proteins and nucleic acids. Additionally, 4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid may have potential applications in the development of new materials and devices for sensing and imaging applications.

Synthesis Methods

The synthesis of 4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid involves the reaction between 4-chlorophthalic anhydride and 5-amino-2-hydroxybenzoic acid in the presence of a catalyst such as pyridine or triethylamine. The reaction proceeds via an amide bond formation and subsequent cyclization to form the isoindole ring system. The product is then purified by recrystallization or chromatography.

Scientific Research Applications

4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid has been extensively studied for its potential applications in various scientific fields. One of the major areas of interest is its use as a fluorescent probe for the detection of metal ions such as copper, iron, and zinc. 4-(5-chloro-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)benzoic acid exhibits strong fluorescence emission upon binding to these metal ions, making it a useful tool for analytical and diagnostic purposes.